N-Benzyl-3,5-dimethylaniline
Overview
Description
N-Benzyl-3,5-dimethylaniline (NBDMA) is an organic compound used in a variety of laboratory experiments and scientific research applications. NBDMA is a derivative of aniline and is a colorless, volatile liquid with a distinct, pungent odor. It is a useful reagent in organic synthesis and is also used in the production of pharmaceuticals, pesticides, and other chemicals. NBDMA is a versatile compound that has a wide range of applications in the laboratory, from the synthesis of new compounds to the study of biochemical and physiological effects.
Scientific Research Applications
Frustrated Lewis Pair Behavior
N-Benzyl-3,5-dimethylaniline demonstrates potential in frustrated Lewis pair (FLP) behavior. Studies have examined its reactions with Lewis acids like B(C6F5)3, showing that combinations of such Lewis acids and bases can form almost non-interacting frustrated Lewis pairs. This aspect of N-Benzyl-3,5-dimethylaniline could be significant in the development of new chemical synthesis processes or materials (Voss et al., 2012).
DNA Adduct Formation
Research on N-Benzyl-3,5-dimethylaniline, specifically its N-hydroxylated metabolite, has revealed its ability to form DNA adducts. This suggests its potential role in understanding the chemical basis of carcinogenicity and other DNA-related interactions (Cui et al., 2007).
Antibacterial and α-Glucosidase Inhibition
N-Benzyl-3,5-dimethylaniline derivatives have shown promising results in antibacterial and α-glucosidase inhibition activities. This indicates its potential application in developing new antibacterial agents and treatments for conditions like diabetes (Abbasi et al., 2016).
Cleavage of Benzyl and Allyl Ethers
This compound has been utilized in a novel method for the cleavage of benzyl and allyl ethers. The research indicates that it can effectively cleave these ethers to produce parent alcohols, potentially useful in organic synthesis and pharmaceutical manufacturing (Akiyama et al., 1992).
Genotoxicity and Oxidative Stress
Studies have explored the genotoxicity of dimethylaniline derivatives, including N-Benzyl-3,5-dimethylaniline, focusing on their role in generating reactive oxygen species (ROS) and DNA damage. This research is crucial in understanding the compound's potential risks and mechanisms of action in biological systems (Chao et al., 2012).
properties
IUPAC Name |
N-benzyl-3,5-dimethylaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N/c1-12-8-13(2)10-15(9-12)16-11-14-6-4-3-5-7-14/h3-10,16H,11H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOASIFFHQIOFSU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NCC2=CC=CC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Benzyl-3,5-dimethylaniline |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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